Cas no 61502-73-6 (1,1,3,3-Cyclohexanetetrapropanenitrile, 5-(1,1-dimethylethyl)-2-oxo-)

• Product Name: 1,1,3,3-Cyclohexanetetrapropanenitrile, 5-(1,1-dimethylethyl)-2-oxo-
• CAS No: 61502-73-6
• MF: C₂₂H₃₀N₄O
• MW: 366.499804973602
• CID: 476970
• PubChem ID: 20317172
• Update Time: 2025-04-19

1,1,3,3-Cyclohexanetetrapropanenitrile, 5-(1,1-dimethylethyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Cyclohexanetetrapropanenitrile, 5-(1,1-dimethylethyl)-2-oxo-
• 3-[5-tert-butyl-1,3,3-tris(2-cyanoethyl)-2-oxocyclohexyl]propanenitrile
• SCHEMBL11657395
• 3,3',3'',3'''-(5-tert-Butyl-2-oxocyclohexane-1,1,3,3-tetrayl)tetrapropanenitrile
• DTXSID20605112
• 61502-73-6
• 4-t-butyl-2,2,6,6-tetra(beta-cyanoethyl)cyclohexanone
• OJTMBEZZSCHCDU-UHFFFAOYSA-N

• Inchi： 1S/C22H30N4O/c1-20(2,3)18-16-21(8-4-12-23,9-5-13-24)19(27)22(17-18,10-6-14-25)11-7-15-26/h18H,4-11,16-17H2,1-3H3
• InChI Key： OJTMBEZZSCHCDU-UHFFFAOYSA-N
• SMILES： O=C1C(CCC#N)(CCC#N)CC(C(C)(C)C)CC1(CCC#N)CCC#N

Computed Properties

• Exact Mass: 366.2422
• Monoisotopic Mass: 366.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.23